Cas no 886536-37-4 ((4-(2,2,2-trifluoroethoxy)phenyl)boronic acid)

• Product Name: (4-(2,2,2-trifluoroethoxy)phenyl)boronic acid
• CAS No: 886536-37-4
• MF: C₈H₈BF₃O₃
• MW: 219.953533172607
• MDL: MFCD09027239
• CID: 839870
• Update Time: 2025-10-30

(4-(2,2,2-trifluoroethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(2,2,2-Trifluoroethoxy)phenyl)boronic acid
• 4-(2,2,2-Trifluoroethoxy)benzeneboronic acid
• [4-(2,2,2-trifluoroethoxy)phenyl]boronic acid
• 4-(2,2,2-TRIFLUOROETHOXY)PHENYLBORONIC ACID
• METHYL 3-CYANO-5-FLUOROBENZOATE
• PubChem23708
• DWRAMTYYMNLVBD-UHFFFAOYSA-N
• PC7094
• SBB095866
• LS10919
• SY024844
• AX8160299
• X2121
• FT
• B-[4-(2,2,2-Trifluoroethoxy)phenyl]boronic acid (ACI)
• Boronic acid, [4-(2,2,2-trifluoroethoxy)phenyl]- (9CI)
• (4-(2,2,2-trifluoroethoxy)phenyl)boronic acid

• MDL： MFCD09027239
• Inchi： 1S/C8H8BF3O3/c10-8(11,12)5-15-7-3-1-6(2-4-7)9(13)14/h1-4,13-14H,5H2
• InChI Key： DWRAMTYYMNLVBD-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(B(O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 220.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• Topological Polar Surface Area: 49.7

Experimental Properties

• Melting Point: 191-194℃
• PSA: 49.69000
• LogP: 0.30750

(4-(2,2,2-trifluoroethoxy)phenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-(2,2,2-trifluoroethoxy)phenyl)boronic acid

Comprehensive Overview of (4-(2,2,2-trifluoroethoxy)phenyl)boronic acid (CAS No. 886536-37-4)

(4-(2,2,2-trifluoroethoxy)phenyl)boronic acid (CAS No. 886536-37-4) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound features a trifluoroethoxy group attached to a phenyl ring, which enhances its reactivity and stability in cross-coupling reactions, such as the Suzuki-Miyaura reaction. Its unique structure makes it a valuable building block for designing novel drug candidates and functional materials.

The growing demand for boronic acid compounds in drug discovery has positioned (4-(2,2,2-trifluoroethoxy)phenyl)boronic acid as a key intermediate. Researchers frequently search for "boronic acid applications in medicine" or "how to use trifluoroethoxy phenyl boronic acid," reflecting its relevance in developing kinase inhibitors and proteasome-targeting therapies. Its fluorinated moiety also contributes to improved metabolic stability, a hot topic in medicinal chemistry optimization.

In the field of organic electronics, this compound is explored for its potential in OLED materials and conductive polymers. Searches like "boronic acid in OLED synthesis" highlight its role in creating high-efficiency light-emitting layers. The trifluoroethoxy group further aids in tuning solubility and charge transport properties, addressing common challenges in material science.

From a synthetic perspective, 886536-37-4 is often discussed in forums querying "best practices for handling air-sensitive boronic acids." Proper storage under inert conditions (e.g., nitrogen atmosphere) and avoidance of protic solvents are critical to maintaining its integrity. This aligns with broader industry trends toward green chemistry, where stable reagents reduce waste and improve reaction yields.

Analytical techniques like NMR spectroscopy and HPLC purity testing are essential for characterizing (4-(2,2,2-trifluoroethoxy)phenyl)boronic acid. Queries such as "HPLC methods for boronic acid analysis" underscore the need for precise quality control in research and production. The compound’s distinctive 19F NMR signal also simplifies structural verification.

Environmental and regulatory considerations are increasingly shaping discussions around fluorinated compounds. While 886536-37-4 is not classified as hazardous, its trifluoroethyl group prompts questions about "sustainable alternatives to fluorinated reagents." Researchers are investigating biodegradable boronic acids to align with green chemistry principles.

In summary, (4-(2,2,2-trifluoroethoxy)phenyl)boronic acid (CAS No. 886536-37-4) bridges multiple disciplines, from drug development to advanced materials. Its versatility and unique properties continue to drive innovation, making it a focal point for both academic and industrial research.